Cas no 1251564-08-5 (2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine)

• Product Name: 2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine
• CAS No: 1251564-08-5
• MF: C₁₄H₁₂N₄O₃S₂
• MW: 348.400079727173
• CID: 5797319
• Update Time: 2025-06-30

2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-pyridin-2-yl-5-(1-thiophen-2-ylsulfonylazetidin-3-yl)-1,2,4-oxadiazole
• 2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine

• Inchi： 1S/C14H12N4O3S2/c19-23(20,12-5-3-7-22-12)18-8-10(9-18)14-16-13(17-21-14)11-4-1-2-6-15-11/h1-7,10H,8-9H2
• InChI Key： PKZOVDNJVDSEAT-UHFFFAOYSA-N
• SMILES： O1C(C2CN(S(C3SC=CC=3)(=O)=O)C2)=NC(C2=NC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine

Introduction to 2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine (CAS No. 1251564-08-5)

2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine, with the CAS number 1251564-08-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and incorporates a thiophene sulfonamide moiety, which imparts significant biological activity and pharmacological properties.

The chemical structure of 2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine is characterized by a pyridine ring fused with a 1,2,4-oxadiazole ring, which is further substituted with an azetidine ring containing a thiophene sulfonamide group. This intricate arrangement of functional groups provides the compound with a high degree of structural diversity and flexibility, making it an attractive candidate for various biological studies.

Recent research has highlighted the potential of 2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine in the treatment of various diseases. One of the most promising areas of application is in the field of cancer therapy. Studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative properties, 2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine have also been studied in detail. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has shown low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

To further explore the therapeutic potential of 2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyridine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Early results from these trials are promising and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, 2-{5-[1-(thiophene-2-sulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-y l}pyridine (CAS No. 1251564-08-5) is a promising compound with a unique chemical structure and diverse biological activities. Its antiproliferative and anti-inflammatory properties make it a valuable candidate for further research and development in the fields of oncology and inflammatory diseases. As more data become available from ongoing clinical trials, it is likely that this compound will play an increasingly important role in modern medicine.